Cas no 52249-86-2 (1-[2-(benzyloxy)-4-methoxyphenyl]ethan-1-one)

1-[2-(benzyloxy)-4-methoxyphenyl]ethan-1-one structure
52249-86-2 structure
Product Name:1-[2-(benzyloxy)-4-methoxyphenyl]ethan-1-one
CAS No:52249-86-2
MF:C16H16O3
MW:256.296444892883
CID:936638
PubChem ID:2801543
Update Time:2025-04-19

1-[2-(benzyloxy)-4-methoxyphenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(benzyloxy)-4-methoxyphenyl]ethan-1-one
    • 1-(4-methoxy-2-phenylmethoxyphenyl)ethanone
    • HMS547C14
    • 1-(2-(Benzyloxy)-4-methoxyphenyl)ethan-1-one
    • DTXSID40384270
    • SCHEMBL6450099
    • 1-(2-(Benzyloxy)-4-methoxyphenyl)ethanone
    • CS-0275101
    • 52249-86-2
    • Maybridge1_001994
    • EN300-42480
    • J-504088
    • AKOS008408714
    • CCG-235218
    • Inchi: 1S/C16H16O3/c1-12(17)15-9-8-14(18-2)10-16(15)19-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
    • InChI Key: WGYPDEBVTGVYAB-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=C(C=CC=1C(C)=O)OC

Computed Properties

  • Exact Mass: 256.11000
  • Monoisotopic Mass: 256.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 3.47680

1-[2-(benzyloxy)-4-methoxyphenyl]ethan-1-one Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-[2-(benzyloxy)-4-methoxyphenyl]ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-42480-0.05g
1-[2-(benzyloxy)-4-methoxyphenyl]ethan-1-one
52249-86-2
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$97.0 2023-05-30
Enamine
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Enamine
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$206.0 2023-05-30
Enamine
EN300-42480-0.5g
1-[2-(benzyloxy)-4-methoxyphenyl]ethan-1-one
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$391.0 2023-05-30
Enamine
EN300-42480-1.0g
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$513.0 2023-05-30
Enamine
EN300-42480-2.5g
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$1008.0 2023-05-30
Enamine
EN300-42480-5.0g
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$1488.0 2023-05-30
Enamine
EN300-42480-10.0g
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$2209.0 2023-05-30
A2B Chem LLC
AD20532-100mg
1-[2-(BENZYLOXY)-4-METHOXYPHENYL]ETHAN-1-ONE
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$53.00 2024-04-19
A2B Chem LLC
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